Cas no 878678-91-2 (N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenylmethanesulfonylpropanamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenylmethanesulfonylpropanamide
• CAS No: 878678-91-2
• MF: C₁₈H₁₈N₂O₄S₂
• MW: 390.476521968842
• CID: 3150721
• PubChem ID: 6488983
• Update Time: 2025-11-05

N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenylmethanesulfonylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzylsulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide
• 3-benzylsulfonyl-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide
• STK227052
• 878678-91-2
• AKOS000654559
• VU0506953-1
• F2983-0001
• 3-(benzylsulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)propanamide
• N-(6-METHOXY-1,3-BENZOTHIAZOL-2-YL)-3-PHENYLMETHANESULFONYLPROPANAMIDE
• N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenylmethanesulfonylpropanamide

• Inchi： 1S/C18H18N2O4S2/c1-24-14-7-8-15-16(11-14)25-18(19-15)20-17(21)9-10-26(22,23)12-13-5-3-2-4-6-13/h2-8,11H,9-10,12H2,1H3,(H,19,20,21)
• InChI Key： IGUUTNJXFCEPMZ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(CCC(NC1=NC2C=CC(=CC=2S1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 390.07079941Da
• Monoisotopic Mass: 390.07079941Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenylmethanesulfonylpropanamide

Market Research and Analysis Report on N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenylmethanesulfonylpropanamide in the Chemical-Biomedical Field

The compound N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenylmethanesulfonylpropanamide, identified by the CAS registry number 878678-91-2, has garnered significant attention in the chemical-biomedical field due to its unique structural properties and potential applications in drug development. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects of this compound.

Recent studies have highlighted the compound's promising biological activity, particularly in modulating key cellular pathways associated with various diseases. Its structure, featuring a benzothiazole moiety and a sulfonyl group, contributes to its stability and bioavailability, making it a valuable candidate for therapeutic interventions.

The global demand for such specialized chemical entities is driven by the increasing focus on personalized medicine and the need for innovative drug delivery systems. Major pharmaceutical companies and research institutions are actively exploring the potential of 878678-91-2 in preclinical trials, with preliminary results indicating its efficacy in specific therapeutic areas.

From a market perspective, the supply chain for 878678-91-2 is concentrated among a few specialized chemical manufacturers who possess the expertise to synthesize such complex molecules. The competitive landscape is characterized by continuous innovation and strategic partnerships to ensure a steady supply of high-quality raw materials.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenylmethanesulfonylpropanamide represents a significant advancement in the chemical-biomedical sector. Its integration into drug development pipelines underscores its potential to address unmet medical needs. As research progresses, the market is expected to witness further growth, driven by technological advancements and increasing healthcare expenditure worldwide.